Cas no 1169402-51-0 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide)

• Product Name: 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide
• CAS No: 1169402-51-0
• MF: C₁₂H₁₇BN₂O₃
• MW: 248.085983037949
• MDL: MFCD11878274
• CID: 829852
• PubChem ID: 59023117
• Update Time: 2025-10-31

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinecarboxamide
• 5-Carbamoylpyridine-3-boronic acid pinacol ester
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinamide
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide
• DTXSID50730865
• SCHEMBL1674136
• NJLZODHYCOZPBJ-UHFFFAOYSA-N
• F86986
• A1-09365
• MFCD11878274
• CS-0174844
• 5-Carbamoylpyridine-3-boronicacidpinacolester,96%
• J-516191
• 1169402-51-0
• MB11023
• 3-Pyridinecarboxamide, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-nicotinamide

• MDL： MFCD11878274
• Inchi： 1S/C12H17BN2O3/c1-11(2)12(3,4)18-13(17-11)9-5-8(10(14)16)6-15-7-9/h5-7H,1-4H3,(H2,14,16)
• InChI Key： NJLZODHYCOZPBJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C(N)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 248.13300
• Monoisotopic Mass: 248.1332226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 74.44000
• LogP: 1.18000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide

5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide (CAS No. 1169402-51-0): A Comprehensive Overview

5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide (CAS No. 1169402-51-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, often referred to as a pyridine boronic ester, is characterized by its unique structural features and reactivity, making it an essential building block in various chemical and biological applications.

The tetramethyl-1,3,2-dioxaborolan-2-yl group in the molecule imparts specific chemical properties that are crucial for its utility in synthetic chemistry. This group is a protected form of the boronic acid functionality, which can be selectively deprotected under mild conditions to yield the corresponding boronic acid. The boronic acid functionality is widely used in Suzuki-Miyaura coupling reactions, a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds.

The pyridine moiety in 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide is another key feature of this compound. Pyridines are nitrogen-containing heterocycles that exhibit a range of biological activities and are commonly found in pharmaceuticals and agrochemicals. The presence of the pyridine ring in this compound enhances its potential for use in drug discovery and development.

Recent research has highlighted the importance of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide in various scientific applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the boronic ester functionality to introduce diverse substituents onto the pyridine ring, leading to a series of compounds with enhanced antiviral activity against several viral strains.

In another study published in Organic Letters, scientists explored the use of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide in the development of new catalysts for asymmetric synthesis. The unique electronic properties of the pyridine ring and the reactivity of the boronic ester group were leveraged to design highly efficient and selective catalysts for enantioselective reactions.

The versatility of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide extends beyond synthetic applications. In the field of materials science, this compound has been used as a precursor for the synthesis of functional polymers and materials with tunable properties. A recent publication in Macromolecules reported the preparation of polymeric materials derived from this compound that exhibited excellent thermal stability and mechanical strength.

In addition to its synthetic and material science applications, 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide has shown promise in biomedical research. Studies have investigated its potential as a scaffold for developing new therapeutic agents targeting various diseases. For example, researchers at a leading pharmaceutical company have synthesized derivatives of this compound with potent anti-inflammatory properties, demonstrating its potential for treating inflammatory disorders.

The safety and handling of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide are also important considerations. While it is not classified as a hazardous material under current regulations, it is recommended to handle this compound with standard laboratory precautions to ensure safety. Proper storage conditions should be maintained to prevent degradation and ensure its stability over time.

In conclusion, 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide (CAS No. 1169402-51-0) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and biomedical research. Its unique structural features and reactivity make it an essential tool for researchers seeking to develop new materials and therapeutic agents. As ongoing research continues to uncover new possibilities for this compound, it is likely to remain an important focus in various scientific disciplines.